Design and application of diimine-based copper(i) complexes in photoredox catalysis†
Organic & Biomolecular Chemistry Pub Date: 2019-06-25 DOI: 10.1039/C9OB01331H
Abstract
Structurally different bis(imino)copper(I) complexes were prepared in a highly modular manner and utilized as copper-based photocatalysts in the ATRA reactions of styrenes and alkyl halides. The new photocatalysts showed good catalytic activity and ensured efficient chemical transformations.
Recommended Literature
- [1] Gold nanoparticle-coated apoferritin conductive nanowires†
- [2] A selective reaction-based fluorescent probe for detecting cobalt in living cells†
- [3] Photochemical control of bacterial gene expression based on trans encoded genetic switches†
- [4] New branched macrocyclic ligand and its side-arm, two urea-based receptors for anions: synthesis, binding studies and crystal structure†
- [5] Ruthenium and osmium carbonyl clusters incorporating stannylene and stannyl ligands†
- [6] Assessment of the nematocidal activity of metallocenyl analogues of monepantel†
- [7] Multi-colored dyesensitization of polymer/fullerene bulk heterojunction solar cells
- [8] Snowballs, quantum solvation and coordination: lead ions inside small helium droplets
- [9] Conformational modulation of Ant–Pro oligomers using chirality alteration of proline residues†
- [10] Relaxation dynamics of deeply supercooled confined water in l,l-diphenylalanine micro/nanotubes†
